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Compound of Interest

Compound Name: PSB-1115

Cat. No.: B1679811 Get Quote

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

PSB-1115 is a potent and selective antagonist of the A2B adenosine receptor (A2BAR), a G

protein-coupled receptor implicated in a variety of physiological and pathological processes,

including inflammation, angiogenesis, and fibrosis.[1][2][3] As a valuable tool in

pharmacological research, a thorough understanding of its safety profile and proper handling

procedures is paramount for ensuring personnel safety and experimental integrity. This guide

provides a comprehensive overview of the available safety data, recommended handling

procedures, and relevant biological context for researchers working with PSB-1115.

Hazard Identification and Safety Data
While comprehensive toxicological data for PSB-1115 is limited, available Safety Data Sheets

(SDS) provide essential information regarding its potential hazards. It is important to note that

different suppliers may provide conflicting information, and a conservative approach to handling

is always recommended.

One supplier has classified PSB-1115 according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) as follows:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1679811?utm_src=pdf-interest
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12061833/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2756472/
https://www.tocris.com/products/psb-1115_2009
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/product/b1679811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serious eye damage/eye irritation (Category 2), H319: Causes serious eye irritation.

However, other sources state that the substance is not classified according to GHS. Given this

discrepancy, it is prudent to handle PSB-1115 as a potentially hazardous substance.

Quantitative Safety Data Summary

Parameter Value Source

GHS Classification (Oral Acute

Toxicity)

Category 4 (Harmful if

swallowed)
Angene Chemical SDS

LD50 (Oral) No data available Multiple SDS

LC50 (Inhalation) No data available Multiple SDS

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
Angene Chemical SDS

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)
Angene Chemical SDS

Safe Handling and Personal Protective Equipment
(PPE)
To minimize exposure and ensure a safe working environment, the following handling

procedures and personal protective equipment are recommended when working with PSB-
1115.

Experimental Workflow for Safe Handling

Preparation
Handling Cleanup and Disposal

Work in a well-ventilated area
(fume hood recommended)

Don appropriate PPE:
- Safety glasses with side shields

- Chemical-resistant gloves (e.g., nitrile)
- Lab coat

Weigh solid PSB-1115 carefully
to avoid dust generation

Proceed to handling Dissolve in an appropriate solvent
(e.g., DMSO, water with gentle warming) Decontaminate work surfacesAfter experiment Dispose of waste in accordance

with institutional and local regulations
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Caption: A logical workflow for the safe handling of PSB-1115 in a laboratory setting.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses with side shields are mandatory.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn. Inspect

gloves for any tears or punctures before use.

Skin and Body Protection: A laboratory coat should be worn to protect street clothing. For

larger quantities or in case of potential splashing, additional protective clothing may be

necessary.

Engineering Controls:

Work in a well-ventilated area. For procedures that may generate dust or aerosols, a

chemical fume hood is strongly recommended.

First Aid Measures
In the event of exposure to PSB-1115, the following first aid measures should be taken

immediately:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting

lower and upper eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention immediately.
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Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials.

Disposal: Dispose of waste product and contaminated packaging in accordance with all

applicable federal, state, and local environmental regulations.

Experimental Protocols in Research
PSB-1115 is frequently utilized in in vivo and in vitro studies to investigate the role of the A2B

adenosine receptor. The following are generalized examples of experimental methodologies.

In Vivo Anti-Inflammatory Assay (Carrageenan-Induced
Paw Edema)
This model is used to evaluate the anti-inflammatory effects of compounds.

Animals: Male Wistar rats or Swiss albino mice are commonly used.

Acclimatization: Animals are acclimatized to the laboratory conditions for at least one week

prior to the experiment.

Drug Administration: PSB-1115 is dissolved in a suitable vehicle (e.g., saline, DMSO). A

predetermined dose is administered to the animals, typically via intraperitoneal (i.p.)

injection, a set time before the induction of inflammation.

Induction of Edema: A sub-plantar injection of carrageenan solution (e.g., 1% in saline) is

administered into the hind paw of the animals.

Measurement of Edema: The paw volume is measured at various time points after

carrageenan injection using a plethysmometer.

Data Analysis: The percentage inhibition of edema in the drug-treated group is calculated

relative to the vehicle-treated control group.

In Vitro Receptor Binding Assay
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This type of assay is used to determine the binding affinity of PSB-1115 to the A2B adenosine

receptor.

Cell Culture: A cell line expressing the human A2B adenosine receptor (e.g., HEK-293 cells)

is cultured under standard conditions.

Membrane Preparation: Cell membranes are prepared from the cultured cells by

homogenization and centrifugation.

Binding Reaction: The cell membranes are incubated with a radiolabeled ligand for the A2B

receptor (e.g., [³H]DPCPX) in the presence of varying concentrations of PSB-1115.

Separation: The bound and free radioligand are separated by rapid filtration.

Quantification: The amount of radioactivity bound to the membranes is quantified using a

scintillation counter.

Data Analysis: The data is analyzed to determine the inhibitory constant (Ki) of PSB-1115,

which is a measure of its binding affinity.

Mechanism of Action and Signaling Pathway
PSB-1115 exerts its effects by selectively blocking the A2B adenosine receptor. The A2BAR is

a G protein-coupled receptor that can couple to multiple G proteins, primarily Gs and Gq,

leading to the activation of downstream signaling cascades.

A2B Adenosine Receptor Signaling Pathways
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Caption: Simplified signaling pathways of the A2B adenosine receptor, which are inhibited by

PSB-1115.

Activation of the Gs pathway by adenosine binding to A2BAR leads to the activation of adenylyl

cyclase, which in turn increases intracellular cyclic AMP (cAMP) levels.[4][5][6] This rise in

cAMP activates Protein Kinase A (PKA) and Exchange protein directly activated by cAMP

(Epac), leading to various cellular responses.[4][6] The Gq pathway activation results in the

stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of

intracellular calcium, while DAG activates Protein Kinase C (PKC).[1][2] By blocking the

A2BAR, PSB-1115 inhibits these downstream signaling events.

This technical guide provides a summary of the currently available safety and handling

information for PSB-1115. Researchers should always consult the most recent Safety Data

Sheet from their supplier and adhere to all institutional safety protocols. A thorough

understanding of both the potential hazards and the biological mechanism of this compound is

essential for its safe and effective use in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [PSB-1115: A Technical Guide to Safety and Handling
for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679811#safety-and-handling-information-for-psb-
1115]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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